![molecular formula C9H18N2O2 B1646998 ethyl N-(4-aminocyclohexyl)carbamate CAS No. 850787-22-3](/img/structure/B1646998.png)
ethyl N-(4-aminocyclohexyl)carbamate
Overview
Description
Ethyl N-(4-aminocyclohexyl)carbamate is a chemical compound with the molecular formula C9H18N2O2 . It is also known as ethyl 4-aminocyclohexylcarbamate . The compound has a molecular weight of 186.25 .
Molecular Structure Analysis
The InChI code for ethyl N-(4-aminocyclohexyl)carbamate is 1S/C9H18N2O2/c1-2-13-9(12)11-8-5-3-7(10)4-6-8/h7-8H,2-6,10H2,1H3,(H,11,12) . This indicates the molecular structure of the compound.Chemical Reactions Analysis
Carbamates, including ethyl N-(4-aminocyclohexyl)carbamate, can be formed from the reaction of urea with ethanol . The yeast and/or lactic acid bacteria added to catalyze the fermentation process generates urea by metabolism of amino acids such as arginine or citrulline .Physical And Chemical Properties Analysis
Ethyl N-(4-aminocyclohexyl)carbamate is a solid compound . The compound should be stored at room temperature .Scientific Research Applications
- Research Focus : Scientists have developed an immunoassay for detecting EC in Baijiu production materials. A high-quality antibody specific to EC streamlines the analytical procedure, achieving an IC50 value of 11.83 μg/kg. The method correlates well with gas chromatography–mass spectrometry (GC-MS) results .
- Research Findings : Animal studies link EC exposure to tumor development in organs such as the lungs, liver, and blood vessels. EC can also impact animal embryos .
Food Safety and Baijiu Production
Carcinogenic Risk Assessment
Preventing EC Accumulation
Safety and Hazards
Ethyl N-(4-aminocyclohexyl)carbamate is classified as a hazardous substance . It has been assigned the signal word “Warning” and is associated with hazard statements H317 and H319 . These statements indicate that the compound may cause an allergic skin reaction (H317) and serious eye irritation (H319) .
properties
IUPAC Name |
ethyl N-(4-aminocyclohexyl)carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H18N2O2/c1-2-13-9(12)11-8-5-3-7(10)4-6-8/h7-8H,2-6,10H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVKQEBBQETXXLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)NC1CCC(CC1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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